Cas no 443729-96-2 (2-Ethoxy-4-formylphenyl 4-methoxybenzoate)

• Product Name: 2-Ethoxy-4-formylphenyl 4-methoxybenzoate
• CAS No: 443729-96-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD03217387
• CID: 3046872
• PubChem ID: 958132
• Update Time: 2025-11-05

2-Ethoxy-4-formylphenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-formylphenyl 4-methoxybenzoate
• 443729-96-2
• MFCD03217387
• Oprea1_739657
• 2-ethoxy-4-formylphenyl4-methoxybenzoate
• (2-ethoxy-4-formylphenyl) 4-methoxybenzoate
• ALBB-001415
• BBL013440
• AKOS000308765
• VS-03838
• 2-Ethoxy-4-formylphenyl 4-methoxybenzoate, AldrichCPR
• STK402035
• CS-0314776
• H21472

• MDL： MFCD03217387
• Inchi： 1S/C17H16O5/c1-3-21-16-10-12(11-18)4-9-15(16)22-17(19)13-5-7-14(20-2)8-6-13/h4-11H,3H2,1-2H3
• InChI Key： FQGORJNEAKEYOZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=CC=1OC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 300.1
• Monoisotopic Mass: 300.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 498.1±45.0 °C at 760 mmHg
• Flash Point: 285.2±16.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Ethoxy-4-formylphenyl 4-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 2-Ethoxy-4-formylphenyl 4-methoxybenzoate

Introduction to 2-Ethoxy-4-formylphenyl 4-methoxybenzoate (CAS No. 443729-96-2)

2-Ethoxy-4-formylphenyl 4-methoxybenzoate, also known by its CAS registry number CAS No. 443729-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical and biological properties. The structure of 2-Ethoxy-4-formylphenyl 4-methoxybenzoate consists of a benzoate group attached to a phenyl ring, which is further substituted with an ethoxy group at the second position and a formyl group at the fourth position. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity.

The synthesis of 2-Ethoxy-4-formylphenyl 4-methoxybenzoate involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach has been particularly beneficial in preparing compounds like 2-Ethoxy-4-formylphenyl 4-methoxybenzoate, which require precise control over reaction conditions to avoid side reactions.

In terms of biological activity, 2-Ethoxy-4-formylphenyl 4-methoxybenzoate has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has exhibited moderate antitumor activity in preclinical models, suggesting its potential as a lead compound for drug development. Recent research has also explored its effects on cellular signaling pathways, particularly those involving protein kinases, which are often dysregulated in cancer and inflammatory diseases.

The pharmacokinetic properties of 2-Ethoxy-4-formylphenyl 4-methoxybenzoate are another area of active investigation. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its suitability as a therapeutic agent. Findings suggest that the compound has reasonable bioavailability and pharmacokinetic stability, though further studies are needed to optimize its pharmacodynamic properties for clinical applications.

In conclusion, 2-Ethoxy-4-formylphenyl 4-methoxybenzoate (CAS No. 443729-96-2) is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and biological activity make it a valuable tool for researchers exploring new drug candidates and chemical synthesis methods. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.